Cas no 1040377-08-9 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-ethanol)

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-ethanol is a boronic ester derivative featuring a pyrazole core functionalized with an ethanol group. This compound is primarily utilized as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures in pharmaceutical and materials chemistry. The presence of the tetramethyl dioxaborolane moiety enhances stability and handling under ambient conditions, while the ethanol substituent offers additional reactivity for further functionalization. Its well-defined structure and consistent purity make it a reliable reagent for precision applications in medicinal chemistry and organic synthesis. The compound is particularly valued for its compatibility with diverse reaction conditions and its role in constructing heterocyclic frameworks.

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-ethanol structure

1040377-08-9 structure

Product Name:4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-ethanol

CAS No:1040377-08-9

MF:C₁₁H₁₉BN₂O₃

MW:238.091162919998

MDL:MFCD12033564

CID:819879

Update Time:2025-05-28

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-ethanol Chemical and Physical Properties

Names and Identifiers

- 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)ethanol
- 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-ethanol
- 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-ethanol
- 1H-Pyrazole-1-ethanol, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 2-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrazol-1-yl]-ethanol
- 2-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethan-1-ol
- 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethanol
- ANW-54820
- N-(2-hydroxyethyl)pyrazole boronate
- PubChem22670
- SureCN20759
- 2-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)pyrazol-1-yl]ethanol
- 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)
- 1-(2-Hydroxyethyl)-1H-pyrazole-4-boronic acid, pinacol ester
- (1-(2-HYDROXYETHYL)-1H-PYRAZOL-4-YL)BORONIC ACID PINACOL ESTER
- 2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethan-1-ol
- 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)ethan-1-ol
- 1-(2-(tetrahydro-2H-pyran-2-yloxy)ethyl)-1H-4-pyrazole boronic acid picol ester
- 1-(2-(tetrahydro-2H-pyran-2-yloxy)ethyl)-1H-4-pyrazole boronic acid pinacol ester
- 1-(HYDROXYETHYL)PYRAZOLE-4-BORONIC ACID PINACOL ESTER
- 1-(2-HYDROXYETHYL)-1H-PYRAZOLE-4-BORONIC ACID PINACOL ESTER
- 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]ethanol
- 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)eth
- MDL： MFCD12033564
- Inchi： 1S/C11H19BN2O3/c1-10(2)11(3,4)17-12(16-10)9-7-13-14(8-9)5-6-15/h7-8,15H,5-6H2,1-4H3
- InChI Key： QEHDAUWYRNEWBF-UHFFFAOYSA-N
- SMILES： O1B(C2C=NN(CCO)C=2)OC(C)(C)C1(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 270
Topological Polar Surface Area: 56.5

Experimental Properties

Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-ethanol Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,Store in freezer, under -20°C

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-ethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM105571-1g	2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethan-1-ol	1040377-08-9	95+%	1g	$116	2021-08-06
Chemenu	CM105571-5g	2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethan-1-ol	1040377-08-9	95+%	5g	$357	2021-08-06
Chemenu	CM105571-10g	2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethan-1-ol	1040377-08-9	95+%	10g	$607	2021-08-06
ChemScence	CS-D1545-1g	4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-ethanol	1040377-08-9	≥97.0%	1g	$56.0	2022-04-28
ChemScence	CS-D1545-5g	4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-ethanol	1040377-08-9	≥97.0%	5g	$192.0	2022-04-28
ChemScence	CS-D1545-10g	4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-ethanol	1040377-08-9	≥97.0%	10g	$315.0	2022-04-28
Ambeed	A273098-100mg	2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)ethanol	1040377-08-9	97%	100mg	$8.0	2025-02-27
Ambeed	A273098-250mg	2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)ethanol	1040377-08-9	97%	250mg	$14.0	2025-02-27
Ambeed	A273098-1g	2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)ethanol	1040377-08-9	97%	1g	$18.0	2025-02-27
Ambeed	A273098-5g	2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)ethanol	1040377-08-9	97%	5g	$82.0	2025-02-27

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-ethanol Suppliers

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(CAS:1040377-08-9)4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-ethanol

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(CAS:1040377-08-9)1-(2-(四氢-2氢-吡喃-2-基氧)乙基)-1氢-4-吡唑硼酸频哪醇酯

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Amadis Chemical Company Limited

(CAS:1040377-08-9)4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-ethanol

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Price ($):1379.0/627.0/376.0/226.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:1040377-08-9)1-(2-(四氢-2氢-吡喃-2-基氧)乙基)-1氢-4-吡唑硼酸频哪醇酯

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